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Compound of Interest

Compound Name: 6-Fluoro-1,3-benzoxazol-2-amine

Cat. No.: B598465

An In-depth Technical Guide to 6-Fluoro-1,3-benzoxazol-2-amine

This technical guide provides a comprehensive overview of 6-Fluoro-1,3-benzoxazol-2-
amine, a heterocyclic compound of interest in medicinal chemistry and drug development. The
benzoxazole scaffold is a prominent feature in many biologically active molecules, exhibiting a
wide range of pharmacological activities.[1][2][3][4] This document details the chemical
structure, properties, synthesis, and potential biological applications of this specific fluorinated
derivative, intended for researchers, scientists, and professionals in the field of drug
development.

Chemical Structure and Properties

6-Fluoro-1,3-benzoxazol-2-amine is an aromatic organic compound featuring a benzene ring
fused to an oxazole ring.[5] The structure is characterized by a fluorine atom substituted at the
6th position and an amine group at the 2nd position of the benzoxazole core.

Chemical Structure

Caption: Chemical structure of 6-Fluoro-1,3-benzoxazol-2-amine.

Physicochemical Properties

The key properties of 6-Fluoro-1,3-benzoxazol-2-amine and its parent compound,
benzoxazole, are summarized below.
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Property Value Reference

6-Fluoro-1,3-benzoxazol-2-

IUPAC Name _
amine

CAS Number 162437-93-6 [6]

Molecular Formula C7HsFN20 Calculated

Molecular Weight 152.13 g/mol Calculated
White to light yellow solid

Appearance _ [5]
(Predicted)

Melting Point 27-30 °C (Benzoxazole parent)  [5]

Boiling Point 182 °C (Benzoxazole parent) [5]

. Insoluble in water
Solubility [5]
(Benzoxazole parent)

Synthesis and Experimental Protocols

The synthesis of 2-substituted benzoxazoles is a cornerstone of medicinal chemistry. The most
common approach involves the condensation of a 2-aminophenol with a carbonyl compound.
[4] For 2-amino benzoxazole derivatives, a frequently used method is the cyclodesulfurization
of thioureas formed from the reaction of a 2-aminophenol with an isothiocyanate.[1]

General Synthesis Workflow

A plausible synthetic route for N-substituted 2-aminobenzoxazoles involves an iodine-mediated
oxidative cyclodesulfurization, which is an environmentally benign process.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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